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Executive Summary

Cefaloram (CAS 859-07-4), often referred to historically as Cephalosporin G, serves as a
fundamental prototype in the cephalosporin class of

-lactam antibiotics.[1][2][3] While it has largely been superseded by later-generation agents in
clinical practice, its structure remains a critical reference point for understanding the structure-
activity relationships (SAR) of the cephem nucleus.[1][3] This guide provides a rigorous
analysis of Cefaloram’s molecular geometry, the stereochemical imperatives for its biological
activity, and the synthetic pathways that preserve its chiral integrity.

Chemical Constitution and Molecular Geometry

Cefaloram is chemically defined as (6R,7R)-3-(acetoxymethyl)-8-oxo-7-[(2-
phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[1][3] Its architecture
bridges the penicillin and cephalosporin classes by combining the phenylacetyl side chain of
Penicillin G with the 7-aminocephalosporanic acid (7-ACA) nucleus.

1.1 The Cephem Nucleus
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The pharmacophore of Cefaloram is the cephem ring system, a bicyclic structure consisting of
a four-membered

-lactam ring fused to a six-membered dihydrothiazine ring.

e Ring Strain: Unlike penicillins (thiazolidine fusion), the dihydrothiazine ring in Cefaloram
introduces a double bond at the

position. This conjugation between the enamine nitrogen (N1) and the double bond
modulates the resonance of the

-lactam amide bond, increasing the electrophilicity of the carbonyl carbon (C8).

e Numbering System: The sulfur atom is position 1 (in some nomenclatures, but standard
IUPAC for cephems assigns N as 1 or uses the specific bicyclo numbering). In standard
cephalosporin numbering:

o N1: Nitrogen in the dihydrothiazine ring.

o C2: Carries the carboxylic acid.[4]

o C3: Carries the acetoxymethyl substituent.
o C6/C7: The bridgehead carbons of the

-lactam.

o C8: The

-lactam carbonyl.[1][3]

1.2 Substituent Analysis
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Position Substituent Function

Provides Gram-positive
potency; analogous to

C7 (Amide) Phenylacetamido Penicillin G. Lipophilic benzyl
group aids cell wall

penetration.[1][3]

A "leaving group" potential.[1]
[3] Metabolically labile;

C3 (Allylic) Acetoxymethyl susceptible to esterases
(deacetylation) which reduces
activity.[1][3]

Essential for ionic binding to
) ) the active site lysine of
C4 Carboxylic Acid S ]
Penicillin-Binding Proteins

(PBPs).[1][3] pKa ~2.[1][3]6.

Stereochemical Analysis

The biological efficacy of Cefaloram is strictly governed by its stereochemistry. The molecule
possesses two chiral centers at C6 and C7.

2.1 Configuration: (6R, 7R)

For the

-lactam ring to effectively mimic the D-alanyl-D-alanine terminus of peptidoglycan (the
substrate for PBPS), the protons at C6 and C7 must adopt a cis relationship.[1]

o Cis-Fusion: The bicyclic ring fusion forces the bridgehead hydrogens to be on the same face
(typically the

-face).
o Conformational Locking: The fusion of the planar

-lactam ring with the puckered dihydrothiazine ring locks the molecule into a rigid
conformation. This rigidity reduces the entropy penalty upon binding to the enzyme active
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site.

2.2 Diagram: Cefaloram Structure & Stereochemistry

The following diagram illustrates the core structure, numbering, and the critical cis-
stereochemistry.
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C3 Side Chain
Acetoxymethyl

Click to download full resolution via product page

Figure 1: Structural decomposition of Cefaloram highlighting the core nucleus and
stereochemical requirements.

Synthesis and Manufacturing Protocols

The synthesis of Cefaloram typically follows a semi-synthetic route starting from 7-
Aminocephalosporanic Acid (7-ACA).[1][3][5][6] This approach preserves the fragile
stereochemistry of the cephem nucleus found in the natural fermentation product,
Cephalosporin C.

3.1 Precursor Isolation: 7-ACA

e Source: Fermentation of Acremonium chrysogenum yields Cephalosporin C.[1][3][6]
o Cleavage: The D-

-aminoadipy! side chain of Cephalosporin C is cleaved (chemically via

/alcohol or enzymatically via glutaryl acylase) to yield the 7-ACA nucleus.[1][3]

3.2 Acylation Protocol (Semi-Synthesis)
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The conversion of 7-ACA to Cefaloram involves the selective acylation of the C7-amino group
with a phenylacetyl moiety.

Reagents:
e Substrate: 7-ACA (Zwitterionic form).
o Acylating Agent: Phenylacetyl chloride (or mixed anhydride of phenylacetic acid).[1][3]
e Solvent System: Acetone/Water or Dichloromethane (DCM) with a tertiary amine base.[1][3]
e pH Control: Critical (pH 6.0—7.0) to prevent hydrolysis of the
-lactam or the C3-acetoxy group.[3]

Step-by-Step Workflow:

Solubilization: Suspend 7-ACA in aqueous acetone. Add

or Triethylamine (TEA) to solubilize as the carboxylate salt.[1][3]

e Acylation: Cool to 0°C. Add Phenylacetyl chloride dropwise. The low temperature prevents
the kinetic degradation of the

-lactam ring.

o Workup: Acidify the solution to pH ~2.0 with dilute HCI to precipitate Cefaloram as the free
acid.

 Purification: Recrystallization from aqueous alcohol.[1][3]

3.3 Diagram: Synthetic Pathway
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Figure 2: Semi-synthetic route from Cephalosporin C to Cefaloram.[1][3]

Physicochemical Stability and Degradation[7]

Understanding the instability of Cefaloram is vital for handling and formulation.

4.1 C3-Acetoxymethyl Hydrolysis
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The acetoxy group at C3 is an ester.[1][3] In vivo (esterases) or in aqueous solution (pH > 7),
this group hydrolyzes to form Desacetylcefaloram.[1][3]

e Impact: Desacetylcefaloram has significantly reduced antibacterial activity (approx. 50% of
parent).[1][3]

» Lactonization: Under acidic conditions, the desacetyl derivative can undergo intramolecular
cyclization. The C3-hydroxyl attacks the C2-carboxyl group to form a lactone, rendering the
molecule inactive.

4.2 Beta-Lactam Hydrolysis

The high ring strain (~25 kcal/mol) that drives antibacterial potency also drives instability.[1][3]

o Alkaline pH: Rapid hydrolysis of the amide bond, opening the ring to form cephalosporoic
acid (inactive).

¢ Nucleophilic Attack: The C8 carbonyl is highly susceptible to nucleophiles (hydroxide,

amines).[1]

Analytical Characterization

To validate the structure and stereochemistry, the following spectral signatures are diagnostic:
e H-NMR (DMSO-
):
o -Lactam Protons (C6, C7): Two doublets around
5.0-5.8 ppm.[1][3] The coupling constant
is typically 4.5-5.0 Hz, characteristic of cis-stereochemistry.[1] (Trans-lactams exhibit
Hz).[1][3]
o Side Chain: Phenyl ring protons (
7.3, multiplet) and the benzylic methylene (

3.6, singlet).[1]
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o C3-Acetoxymethyl: Singlet methyl (
2.[1][3]0) and AB quartet for the methylene (
4.6-5.0).[1][3]
* IR Spectroscopy:
o -Lactam Carbonyl: Strong band at 1760-1780 cm

[1][3] This high frequency (compared to 1650 cm

for normal amides) indicates significant ring strain.[1][3]

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 68940, Cefaloram. Retrieved from [Link][1][3]

e Elander, R. P. (2003).Industrial production of beta-lactam antibiotics.[1][3] Applied
Microbiology and Biotechnology.[1][3][6] [Link]

e Page, M. I. (1987).The Chemistry of beta-Lactams.[1][3] Springer-Science+Business Media,
B.V.[1][3] (Detailed discussion on cephem ring strain and reactivity).

o Chauvette, R. R., et al. (1962).Chemistry of Cephalosporins. II.[1][3] Preparation of 7-
Aminocephalosporanic Acid. Journal of the American Chemical Society. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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